Cas no 1803784-74-8 (2,4-Diiodo-3-hydroxymandelic acid)

• Product Name: 2,4-Diiodo-3-hydroxymandelic acid
• CAS No: 1803784-74-8
• MF: C₈H₆I₂O₄
• MW: 419.939787387848
• CID: 4939204
• Update Time: 2025-10-29

2,4-Diiodo-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-3-hydroxymandelic acid

• Inchi： 1S/C8H6I2O4/c9-4-2-1-3(5(10)7(4)12)6(11)8(13)14/h1-2,6,11-12H,(H,13,14)
• InChI Key： ZZJDOIIZJNPJTH-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1C(C(=O)O)O)I)O

Computed Properties

• Exact Mass: 419.83555 g/mol
• Monoisotopic Mass: 419.83555 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8
• Molecular Weight: 419.94

Additional information on 2,4-Diiodo-3-hydroxymandelic acid

Recent Advances in the Study of 2,4-Diiodo-3-hydroxymandelic acid (CAS: 1803784-74-8)

The compound 2,4-Diiodo-3-hydroxymandelic acid (CAS: 1803784-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique biochemical properties. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 2,4-Diiodo-3-hydroxymandelic acid as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the presence of iodine atoms and a hydroxyl group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of thyroid hormone analogs and other iodinated aromatic compounds, which are critical in the treatment of endocrine disorders.

One of the most notable advancements in the study of 2,4-Diiodo-3-hydroxymandelic acid is its potential application in cancer therapy. In vitro and in vivo studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with thyroid and breast cancers. The mechanism of action appears to involve the disruption of cellular redox balance and the induction of apoptosis, making it a promising candidate for further preclinical evaluation.

In addition to its anticancer properties, 2,4-Diiodo-3-hydroxymandelic acid has also been investigated for its antimicrobial activity. Recent research has shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as some fungal strains. The iodinated structure of the compound is believed to contribute to its antimicrobial efficacy by interfering with microbial cell wall synthesis and metabolic pathways.

The synthesis of 2,4-Diiodo-3-hydroxymandelic acid has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic iodination have been employed to enhance the efficiency of the production process. These improvements have facilitated the large-scale production of the compound, enabling more extensive research and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Diiodo-3-hydroxymandelic acid. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on the development of prodrugs and delivery systems to overcome these limitations and maximize the therapeutic potential of this compound.

In conclusion, 2,4-Diiodo-3-hydroxymandelic acid (CAS: 1803784-74-8) represents a promising area of research in chemical biology and pharmaceutical science. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery and development. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies.